Cas no 1345471-27-3 (2,3-Dichloro-5-ethoxypyridine)

• Product Name: 2,3-Dichloro-5-ethoxypyridine
• CAS No: 1345471-27-3
• MF: C₇H₇Cl₂NO
• MW: 192.042579889297
• MDL: MFCD20441926
• CID: 1038427
• PubChem ID: 56776932
• Update Time: 2025-05-25

2,3-Dichloro-5-ethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-5-ethoxypyridine
• ACMC-209bv7
• AK100720
• ANW-19649
• CTK8B0230
• KB-225043
• MolPort-020-003-717
• SCHEMBL15918740
• VDC47127
• DTXSID00718431
• SB52987
• BS-25636
• MFCD20441926
• CS-0100913
• 1345471-27-3
• EN300-316955

• MDL： MFCD20441926
• Inchi： 1S/C7H7Cl2NO/c1-2-11-5-3-6(8)7(9)10-4-5/h3-4H,2H2,1H3
• InChI Key： XZBMJARTHCYJRH-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)OCC)Cl

Computed Properties

• Exact Mass: 190.99000
• Monoisotopic Mass: 190.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 2.78710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,3-Dichloro-5-ethoxypyridine

Introduction to 2,3-Dichloro-5-ethoxypyridine (CAS No. 1345471-27-3)

2,3-Dichloro-5-ethoxypyridine is a significant intermediate in modern chemical synthesis, particularly in the pharmaceutical and agrochemical industries. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 1345471-27-3, has garnered attention due to its versatile reactivity and role in the development of novel bioactive molecules. Its molecular structure, featuring both chloro and ethoxy substituents on a pyridine core, makes it a valuable building block for further functionalization.

The compound’s utility stems from its ability to participate in various chemical transformations, including nucleophilic substitution, condensation reactions, and metal-catalyzed coupling processes. These reactions are pivotal in constructing complex scaffolds that mimic natural products or exhibit specific biological activities. In recent years, the demand for 2,3-Dichloro-5-ethoxypyridine has surged as researchers explore new synthetic pathways to optimize yield and purity.

One of the most compelling aspects of 2,3-Dichloro-5-ethoxypyridine is its application in drug discovery. The pyridine ring is a common motif in many pharmacophores, and modifications at the 2-, 3-, and 5-positions can significantly alter pharmacological properties. For instance, studies have demonstrated its role in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The chloro groups provide handles for further derivatization, while the ethoxy group enhances solubility and metabolic stability.

Recent advancements in catalytic systems have further enhanced the utility of 2,3-Dichloro-5-ethoxypyridine. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the introduction of aryl or heteroaryl groups at the reactive positions. These methods not only improve reaction efficiency but also allow for the construction of more intricate molecular architectures with fewer byproducts.

The agrochemical sector has also capitalized on 2,3-Dichloro-5-ethoxypyridine as a precursor for developing novel pesticides and herbicides. Its structural features make it an excellent candidate for designing compounds that interact selectively with biological targets in pests or weeds. For example, derivatives of this compound have shown promise in inhibiting essential enzymes involved in plant growth regulation, offering a pathway to more sustainable agricultural practices.

In terms of synthetic methodologies, recent research has focused on improving the scalability and sustainability of producing 2,3-Dichloro-5-ethoxypyridine. Green chemistry principles have been applied to develop solvent-free reactions or those using recyclable catalysts. Additionally, biocatalytic approaches have been explored to minimize waste and energy consumption during synthesis. These innovations align with global efforts to reduce the environmental footprint of chemical manufacturing.

The pharmaceutical industry’s interest in 2,3-Dichloro-5-ethoxypyridine extends beyond kinase inhibitors. It serves as a precursor for developing antiviral and antibacterial agents as well. The pyridine core’s ability to interact with biological macromolecules makes it an ideal scaffold for designing molecules that disrupt pathogen replication or bacterial enzyme function. Ongoing clinical trials are evaluating several derivatives of this compound for their efficacy against resistant strains of bacteria.

From a commercial perspective, the market for 2,3-Dichloro-5-ethoxypyridine is expected to grow steadily as demand for high-value intermediates increases. Manufacturers are investing in process optimization to meet this demand while adhering to stringent quality control standards. The compound’s versatility ensures its continued relevance across multiple industries, making it a cornerstone of modern synthetic chemistry.

In conclusion,2,3-Dichloro-5-ethoxypyridine (CAS No. 1345471-27-3) remains a critical intermediate with far-reaching applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic transformations that yield bioactive molecules with therapeutic potential. As research progresses，this compound will undoubtedly play an even greater role in shaping the future of chemical innovation.